Cas no 2167916-28-9 ({7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane-5'-yl}methanol)

• Product Name: {7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane-5'-yl}methanol
• CAS No: 2167916-28-9
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5934496
• PubChem ID: 165528293
• Update Time: 2025-10-28

{7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane-5'-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane-5'-yl}methanol
• {7-oxaspiro[bicyclo[2.2.1]heptane-2,1'-cyclopentane]-5'-yl}methanol
• EN300-1461735
• 2167916-28-9

• Inchi： 1S/C11H18O2/c12-7-8-2-1-5-11(8)6-9-3-4-10(11)13-9/h8-10,12H,1-7H2
• InChI Key： LOLZBGDDJWEVAA-UHFFFAOYSA-N
• SMILES： O1C2CCC1C1(CCCC1CO)C2

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on {7-oxaspirobicyclo2.2.1heptane-2,1'-cyclopentane-5'-yl}methanol

Compound CAS No. 2167916-28-9: {7-Oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane-5'-yl}methanol

The compound with CAS number 2167916-28-9, commonly referred to as {7-Oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane-5'-yl}methanol, is a highly specialized organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The 7-Oxaspirobicyclo[2.2.1]heptane core of the molecule is particularly noteworthy, as it exhibits a rigid and stable framework that can be exploited for various chemical modifications.

Recent studies have highlighted the importance of spirobicyclic compounds in medicinal chemistry, particularly in the development of bioactive agents with improved pharmacokinetic properties. The oxaspirobicyclo[2.2.1]heptane system has been shown to enhance the stability and bioavailability of drugs, making it a valuable scaffold for drug design. Researchers have also explored the synthesis of this compound using advanced methodologies, such as ring-closing metathesis and enantioselective catalysis, to achieve high yields and enantiomeric excess.

The methanol derivative of this compound adds another layer of functionality, enabling further chemical transformations such as oxidation or esterification. These modifications can potentially expand the range of applications for this compound in areas such as agrochemicals, materials science, and biotechnology. For instance, derivatives of this compound have been investigated for their ability to act as templates in asymmetric catalysis or as building blocks for complex natural product syntheses.

From an environmental perspective, the biodegradability and ecological impact of {7-Oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane-5'-yl}methanol have been studied to ensure its safe use in industrial and pharmaceutical settings. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, {7-Oxaspirobicyclo[2.2.1]heptane-2,1'-cyclopentane-5'-yl}methanol (CAS No. 2167916-28-9) represents a promising molecule with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it an attractive candidate for further research and development in both academic and industrial settings.